Cas no 537715-76-7 ([1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-)
537715-76-7 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-
CAS No:537715-76-7
MF:C16H14O3
MW:254.280564785004
CID:1585541
Update Time:2024-09-11
[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-
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- Inchi: 1S/C16H14O3/c1-10-3-5-12(6-4-10)14-8-7-13(11(2)17)9-15(14)16(18)19/h3-9H,1-2H3,(H,18,19)
- InChI Key: ZPSJDFVLTZHWDA-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)=CC=C(C(C)=O)C=C1C(O)=O
Computed Properties
- Exact Mass: 254.09432
Experimental Properties
- Density: 1.182±0.06 g/cm3(Predicted)
- Boiling Point: 421.0±33.0 °C(Predicted)
- PSA: 54.37
- pka: 3.55±0.36(Predicted)
[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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